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Compound of Interest

Compound Name: 2-Amino-5-bromopyridine

Cat. No.: B118841

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
experimental protocols, and synthetic applications of 2-Amino-5-bromopyridine, a key
intermediate in pharmaceutical and agrochemical research.

Core Properties of 2-Amino-5-bromopyridine

2-Amino-5-bromopyridine is a substituted pyridine derivative with the molecular formula
CsHsBrN2.[1] It serves as a versatile building block in organic synthesis, particularly in the
development of novel therapeutic agents. Its structure, featuring both an amino group and a
bromine atom on the pyridine ring, allows for a wide range of chemical modifications, making it
a valuable precursor for complex molecules.[2]

Physicochemical Data

A summary of the key quantitative data for 2-Amino-5-bromopyridine is presented in the table
below for easy reference and comparison.
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Property Value Source
Melting Point 133-138 °C [21[3114]
135-145°C [5]

Molecular Weight 173.01 g/mol [31[6]
Molecular Formula CsHsBrN2 [11[3]

White to off-white, light yellow
Appearance or tan powder or crystalline [3]

powder or chunks.

Soluble in methanol,
Solubility chloroform, ethyl acetate. [7]
Slightly soluble in water.

CAS Number 1072-97-5 3]

Experimental Protocol: Melting Point Determination

The melting point of 2-Amino-5-bromopyridine is a critical parameter for its identification and
purity assessment. A standard experimental protocol for its determination using a capillary
melting point apparatus is detailed below.

Principle

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.
Impurities typically depress the melting point and broaden the melting range.

Materials and Apparatus

¢ 2-Amino-5-bromopyridine sample
e Melting point capillary tubes (sealed at one end)
» Melting point apparatus

e Mortar and pestle
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e Spatula

Procedure

e Sample Preparation:

o

Place a small amount of the 2-Amino-5-bromopyridine sample on a clean, dry surface.

If the sample consists of large crystals, gently crush it into a fine powder using a mortar
and pestle.

Tap the open end of a capillary tube into the powdered sample to introduce a small
amount of the solid.

Invert the capillary tube and gently tap the sealed end on a hard surface to pack the
sample into the bottom of the tube. The packed sample height should be approximately 2-
3 mm.

e Loading the Apparatus:

o

Carefully insert the capillary tube containing the sample into the sample holder of the
melting point apparatus.

e Melting Point Measurement:

Set the starting temperature of the apparatus to approximately 10-15°C below the
expected melting point of 2-Amino-5-bromopyridine (around 120°C).

Set the heating rate to a rapid value (e.g., 10-20°C/minute) to quickly approach the melting
range.

Once the temperature is about 15°C below the expected melting point, reduce the heating
rate to 1-2°C/minute to ensure accurate determination.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (T1).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b118841?utm_src=pdf-body
https://www.benchchem.com/product/b118841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Continue heating and record the temperature at which the last solid particle melts (T2).

o The melting point range is reported as T1 - T2.

e Post-Measurement:
o Turn off the apparatus and allow it to cool.

o Dispose of the used capillary tube in the designated glass waste container.

Experimental Workflow Diagram
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Experimental Workflow for Melting Point Determination

Sample Preparation

:

Crush sample to fine powder

:

Pack sample into capillary tube (2-3 mm)

:

Loading into Apparatus

:

Insert capillary into melting point apparatus

:

Measurement

:

Set initial temperature (~120°C) and rapid heating rate

:

Reduce heating rate to 1-2°C/min near melting point

:

Observe and record T1 (first liquid) and T2 (all liquid)

:

Reporting

:

Report melting point range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid organic compound.
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Role in Drug Development and Signaling Pathways

2-Amino-5-bromopyridine is a crucial intermediate in the synthesis of a variety of biologically
active molecules. Its utility in medicinal chemistry stems from the ability to functionalize both
the amino group and the bromine atom, allowing for the construction of diverse molecular
scaffolds.[2] It is particularly valuable in the synthesis of azaarenes and other polycyclic
compounds, which are prevalent in many drug candidates.[8]

While 2-Amino-5-bromopyridine itself is not typically the final active pharmaceutical
ingredient (API), it serves as a foundational component for molecules designed to interact with
specific biological targets. For instance, derivatives of 2-Amino-5-bromopyridine have been
utilized in the synthesis of kinase inhibitors, which are a major class of anti-cancer drugs.

Representative Signaling Pathway: Kinase Inhibition

Many cancers are driven by the aberrant activity of protein kinases, which are key components
of signaling pathways that regulate cell growth, proliferation, and survival. Small molecule
inhibitors are designed to block the activity of these kinases, thereby halting the downstream
signaling cascade that promotes cancer progression. The diagram below illustrates a
simplified, representative signaling pathway that can be targeted by kinase inhibitors
synthesized from precursors like 2-Amino-5-bromopyridine.
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Representative Kinase Inhibitor Signaling Pathway
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Caption: A generalized signaling pathway targeted by kinase inhibitors.

It is important to emphasize that 2-Amino-5-bromopyridine is a precursor to the inhibitor

molecule. Through multi-step synthesis, the pyridine core is elaborated with other chemical

moieties to create a compound with high affinity and selectivity for the target kinase.

Conclusion
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2-Amino-5-bromopyridine is a compound of significant interest to the pharmaceutical and
chemical industries. Its well-defined melting point and versatile chemical reactivity make it an
invaluable starting material for the synthesis of a wide array of complex organic molecules,
including those with potential therapeutic applications in areas such as oncology and
inflammatory diseases. The standardized protocols for its characterization and its strategic
application in the synthesis of targeted therapies underscore its importance in modern drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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